2-[(1-butyl-1H-benzimidazol-2-yl)thio]-1-(2-thienyl)ethanone hydrobromide

• IUPAC Name: 2-(1-butylbenzimidazol-2-yl)sulfanyl-1-thiophen-2-ylethanone;hydrobromide
• InChI: InChI=1S/C17H18N2OS2.BrH/c1-2-3-10-19-14-8-5-4-7-13(14)18-17(19)22-12-15(20)16-9-6-11-21-16;/h4-9,11H,2-3,10,12H2,1H3;1H
• InChI Key: FRIRHOILEWGDAW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2N=C1SCC(=O)C3=CC=CS3.Br
• Molecular Formula: C17H19BrN2OS2
• Molecular Weight: 411.4 g/mol

Description

2-[(1-butyl-1H-benzimidazol-2-yl)thio]-1-(2-thienyl)ethanone hydrobromide is a chemical compound that has gained significant attention in the field of scientific research. It is a thioether derivative of benzimidazole and has been synthesized using various methods. This compound exhibits potential pharmacological activities and has been studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 2-[(1-butyl-1H-benzimidazol-2-yl)thio]-1-(2-thienyl)ethanone hydrobromide is not well understood. However, it has been proposed that the compound may exert its pharmacological effects through the inhibition of certain enzymes or by binding to specific receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant antimicrobial activity against various bacterial and fungal strains. It has also been reported to possess antitumor activity by inducing apoptosis in cancer cells. Furthermore, the compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(1-butyl-1H-benzimidazol-2-yl)thio]-1-(2-thienyl)ethanone hydrobromide in lab experiments is its potential as a fluorescent probe for the detection of metal ions in biological systems. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to design experiments to investigate its pharmacological activities.

Future Directions

There are several future directions for research on 2-[(1-butyl-1H-benzimidazol-2-yl)thio]-1-(2-thienyl)ethanone hydrobromide. One direction is to investigate its potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammation. Another direction is to study its mechanism of action to gain a better understanding of how it exerts its pharmacological effects. Additionally, further research could be conducted to develop more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of 2-[(1-butyl-1H-benzimidazol-2-yl)thio]-1-(2-thienyl)ethanone hydrobromide has been reported using different methods. One of the methods involves the reaction of 2-thiophenecarboxaldehyde with 1-butyl-1H-benzimidazole-2-thiol in the presence of a base and a catalyst. The resulting product is then treated with hydrobromic acid to obtain the hydrobromide salt of the compound.

Scientific Research Applications

This compound has been studied for its potential pharmacological activities, including antimicrobial, antitumor, and anti-inflammatory effects. It has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological systems.